Cas no 2229246-83-5 (3-bromo-1-(methylsulfanyl)butane)

• Product Name: 3-bromo-1-(methylsulfanyl)butane
• CAS No: 2229246-83-5
• MF: C₅H₁₁BrS
• MW: 183.109839677811
• CID: 5815105
• PubChem ID: 165694983
• Update Time: 2025-05-26

3-bromo-1-(methylsulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(methylsulfanyl)butane
• 2229246-83-5
• EN300-1936216

• Inchi： 1S/C5H11BrS/c1-5(6)3-4-7-2/h5H,3-4H2,1-2H3
• InChI Key： QPVUQBASOBZGFB-UHFFFAOYSA-N
• SMILES： BrC(C)CCSC

Computed Properties

• Exact Mass: 181.97648g/mol
• Monoisotopic Mass: 181.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-bromo-1-(methylsulfanyl)butane

Professional Introduction to 3-bromo-1-(methylsulfanyl)butane (CAS No. 2229246-83-5)

3-bromo-1-(methylsulfanyl)butane, with the chemical formula C₅H₁₁BrS, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 2229246-83-5, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The presence of both a bromine substituent and a methylsulfanyl group makes it a valuable intermediate in synthetic chemistry, enabling a wide range of chemical transformations.

The structural features of 3-bromo-1-(methylsulfanyl)butane contribute to its utility in various synthetic pathways. The bromine atom provides a reactive site for nucleophilic substitution reactions, while the methylsulfanyl group can participate in sulfur-based reactions, such as thiol-disulfide exchanges or metal coordination. These properties make it a crucial building block for constructing more complex molecules.

In recent years, the demand for specialized intermediates like 3-bromo-1-(methylsulfanyl)butane has increased significantly, driven by advancements in drug discovery and material science. Researchers have leveraged its unique reactivity to develop innovative synthetic strategies that enhance efficiency and yield. For instance, the compound has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

One notable application of 3-bromo-1-(methylsulfanyl)butane is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into the structure of kinase inhibitors, scientists aim to modulate these pathways effectively. Recent studies have shown promising results in using derivatives of 3-bromo-1-(methylsulfanyl)butane to target specific kinases, leading to improved therapeutic outcomes.

The compound's role in medicinal chemistry extends beyond kinase inhibitors. It has also been explored as a precursor for the synthesis of antiviral and antibacterial agents. The bromine moiety allows for easy functionalization, enabling the creation of diverse molecular architectures that can interact with biological targets. This flexibility has been exploited in designing molecules with enhanced binding affinity and selectivity.

From a synthetic chemistry perspective, 3-bromo-1-(methylsulfanyl)butane serves as a key intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds and have revolutionized the way complex organic molecules are synthesized. The compound's compatibility with palladium catalysts makes it an attractive choice for such transformations, facilitating the production of intricate molecular frameworks.

The agrochemical industry has also benefited from the use of 3-bromo-1-(methylsulfanyl)butane. Its derivatives have been incorporated into novel pesticides and herbicides that exhibit improved efficacy against pests while maintaining environmental safety. The ability to modify its structure allows researchers to fine-tune its biological activity, leading to more effective crop protection solutions.

Advances in computational chemistry have further enhanced the utility of 3-bromo-1-(methylsulfanyl)butane. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of new drugs. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

The future prospects of 3-bromo-1-(methylsulfanyl)butane are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of molecular interactions deepens, this compound is expected to play an even greater role in pharmaceutical and material science innovations. Its versatility and reactivity ensure its continued relevance in academic and industrial research settings.